Cas no 1239320-63-8 (5-Chloro-1,1-dioxo-isothiazol-3-one)

5-Chloro-1,1-dioxo-isothiazol-3-one is a heterocyclic sulfone compound with notable biocidal properties, widely used as an effective preservative in industrial applications. Its mechanism of action involves inhibiting microbial growth by disrupting essential metabolic pathways, making it particularly useful in water treatment, coatings, and adhesives. The compound exhibits broad-spectrum activity against bacteria, fungi, and algae, ensuring long-term stability in formulated products. Its high reactivity and stability under varying pH conditions enhance its versatility. Additionally, its low volatility and compatibility with other additives contribute to its utility in demanding environments. Proper handling is required due to its potent biocidal nature.

5-Chloro-1,1-dioxo-isothiazol-3-one structure

1239320-63-8 structure

Product Name:5-Chloro-1,1-dioxo-isothiazol-3-one

CAS No:1239320-63-8

MF:C₃H₂ClNO₃S

MW:167.570878505707

CID:6802257

PubChem ID:141307393

Update Time:2025-11-02

5-Chloro-1,1-dioxo-isothiazol-3-one Chemical and Physical Properties

Names and Identifiers

- 5-CHLORO-1,1-DIOXO-ISOTHIAZOL-3-ONE
- 1239320-63-8
- G61032
- 5-Chloro-1,1-dioxo-isothiazol-3-one
- Inchi： 1S/C3H2ClNO3S/c4-2-1-3(6)5-9(2,7)8/h1H,(H,5,6)
- InChI Key： BFKRJHSJQOKLOE-UHFFFAOYSA-N
- SMILES： ClC1=CC(NS1(=O)=O)=O

Computed Properties

Exact Mass: 166.9443918g/mol
Monoisotopic Mass: 166.9443918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 71.6Å²

5-Chloro-1,1-dioxo-isothiazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1872646-100mg	5-Chloro-1,1-dioxo-isothiazol-3-one	1239320-63-8	98%	100mg	￥1138.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1872646-250mg	5-Chloro-1,1-dioxo-isothiazol-3-one	1239320-63-8	98%	250mg	￥2045.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1872646-1g	5-Chloro-1,1-dioxo-isothiazol-3-one	1239320-63-8	98%	1g	￥5478.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1872646-5g	5-Chloro-1,1-dioxo-isothiazol-3-one	1239320-63-8	98%	5g	￥13147.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1872646-10g	5-Chloro-1,1-dioxo-isothiazol-3-one	1239320-63-8	98%	10g	￥23738.00	2024-08-09